Cas no 1795153-62-6 (Rupatadine-d4)

• Product Name: Rupatadine-d4
• CAS No: 1795153-62-6
• MF: C₂₆H₂₆ClN₃
• MW: 415.957745075226
• CID: 5043695
• Update Time: 2025-07-20

Rupatadine-d4 Chemical and Physical Properties

Names and Identifiers

• Rupatadine-d4

• Inchi： 1S/C26H26ClN3/c1-18-13-19(16-28-15-18)17-30-11-8-20(9-12-30)25-24-7-6-23(27)14-22(24)5-4-21-3-2-10-29-26(21)25/h2-3,6-7,10,13-16H,4-5,8-9,11-12,17H2,1H3
• InChI Key： WUZYKBABMWJHDL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=C3CC([H])([H])N(CC4=CN=CC(C)=C4)C([H])([H])C3)C3=NC=CC=C3CCC2=C1

Additional information on Rupatadine-d4

Introduction to Rupatadine-d4 (CAS No. 1795153-62-6): A Novel Analytical Standard in Chemical Biology and Medicinal Chemistry

Rupatadine-d4, a deuterated derivative of the well-known antihistamine drug Rupatadine, is a compound of significant interest in the fields of chemical biology and medicinal chemistry. With a CAS number of 1795153-62-6, this molecule has garnered attention for its utility as an analytical standard in research and development. The introduction of deuterium atoms into the molecular structure not only enhances its stability but also provides a means for precise identification and quantification in complex mixtures.

The chemical structure of Rupatadine-d4 is characterized by its modified aromatic and heterocyclic rings, which contribute to its unique pharmacokinetic properties. The deuterated version retains the core pharmacophoric features of Rupatadine, making it an invaluable tool for studying drug metabolism and interaction mechanisms. Recent advancements in mass spectrometry techniques have further highlighted the importance of such labeled compounds in achieving high-resolution analytical outcomes.

In the realm of drug discovery, Rupatadine-d4 serves as a critical reference standard for validating analytical methods. Its use in quantitative analysis ensures accuracy and reliability, particularly when dealing with low-abundance compounds in biological matrices. The demand for high-purity deuterated compounds has surged in recent years, driven by the need for more sophisticated and sensitive detection methods in clinical and pharmaceutical research.

One of the most compelling aspects of Rupatadine-d4 is its application in metabolomics studies. By incorporating deuterium atoms, researchers can differentiate between endogenous and exogenous compounds, facilitating a deeper understanding of metabolic pathways. This capability is particularly useful in studying the effects of Rupatadine on human metabolism, providing insights that could lead to the development of more effective therapeutic strategies.

The synthesis of Rupatadine-d4 involves intricate organic chemistry techniques, including cross-coupling reactions and selective deuteration processes. These methodologies require meticulous optimization to ensure high yield and purity. The growing interest in deuterated pharmaceuticals has spurred innovation in synthetic routes, with researchers exploring greener and more efficient methods to produce these valuable compounds.

Another area where Rupatadine-d4 finds utility is in the field of nuclear magnetic resonance (NMR) spectroscopy. The presence of deuterium atoms provides distinct NMR signals, enabling detailed structural elucidation and conformational analysis. This information is crucial for understanding the three-dimensional arrangement of molecules, which can influence their biological activity. NMR studies using Rupatadine-d4 have revealed valuable insights into the dynamic behavior of antihistamines, contributing to a better grasp of their mechanism of action.

The regulatory landscape also plays a significant role in the adoption of Rupatadine-d4 as an analytical standard. Regulatory agencies increasingly require detailed characterization data for approved drugs, including their labeled derivatives. This trend has bolstered the market for deuterated compounds, as pharmaceutical companies strive to meet stringent regulatory standards. The accuracy and reproducibility offered by Rupatadine-d4 make it an indispensable tool in compliance-driven research.

Future research directions involving Rupatadine-d4 are likely to focus on expanding its applications in precision medicine. By integrating this compound into diagnostic assays, clinicians can achieve more personalized treatment plans based on individual metabolic profiles. Additionally, advancements in computational chemistry may enable virtual screening approaches using Rupatadine-d4 as a reference model, accelerating the discovery process for novel therapeutic agents.

In conclusion, Rupatadine-d4 (CAS No. 1795153-62-6) represents a significant advancement in analytical chemistry and drug development. Its unique properties make it an essential tool for researchers studying pharmacokinetics, metabolism, and molecular interactions. As technology continues to evolve, the role of deuterated compounds like Rupatadine-d4 is expected to grow even further, driving innovation across multiple scientific disciplines.